Cas no 1785097-21-3 ([1-(difluoromethyl)cyclopropyl]methanamine hydrochloride)

• Product Name: [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride
• CAS No: 1785097-21-3
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• CID: 4614106
• PubChem ID: 84716658
• Update Time: 2025-06-08

[1-(difluoromethyl)cyclopropyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 1-(difluoromethyl)-, hydrochloride (1:1)
• (1-(difluoromethyl)cyclopropyl)methanamine HCl
• 1-(difluoromethyl)cyclopropyl]methanamine hydrochloride
• [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride

• Inchi： 1S/C5H9F2N.ClH/c6-4(7)5(3-8)1-2-5;/h4H,1-3,8H2;1H
• InChI Key： JPIYMTYVIMQJQU-UHFFFAOYSA-N
• SMILES： C(C1(CC1)CN)(F)F.Cl

[1-(difluoromethyl)cyclopropyl]methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride

Recent Advances in the Study of [1-(difluoromethyl)cyclopropyl]methanamine Hydrochloride (CAS: 1785097-21-3)

The compound [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride (CAS: 1785097-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethylcyclopropyl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in drug discovery and development.

One of the key areas of research involving [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride is its role as a building block in the synthesis of bioactive molecules. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this molecule a valuable intermediate in medicinal chemistry. Recent publications have detailed innovative synthetic routes to produce this compound with high yield and purity, which is critical for its application in large-scale drug development.

In addition to its synthetic utility, [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride has been investigated for its pharmacological effects. Preliminary studies suggest that it may act as a modulator of certain neurotransmitter systems, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular interactions with target proteins, providing insights into its mechanism of action.

Another significant aspect of recent research is the exploration of [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride in the context of drug repurposing. Given its structural features and known biological activity, scientists are evaluating its potential efficacy in treating conditions beyond its originally intended scope. For instance, some studies have investigated its anti-inflammatory properties, which could pave the way for its use in autoimmune diseases.

Despite these promising findings, challenges remain in the development of [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride as a therapeutic agent. Issues such as optimal dosing, potential side effects, and long-term safety profiles need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory discoveries into viable treatments.

In conclusion, [1-(difluoromethyl)cyclopropyl]methanamine hydrochloride (CAS: 1785097-21-3) represents a versatile and promising compound in the realm of chemical biology and drug development. Its unique structural attributes and broad pharmacological potential make it a focal point of ongoing research. As scientists continue to unravel its properties and applications, this molecule may soon play a pivotal role in the development of next-generation therapeutics.